Cas no 2227794-91-2 (4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol)

• Product Name: 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol
• CAS No: 2227794-91-2
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• CID: 6406372
• PubChem ID: 93503609
• Update Time: 2025-10-28

4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol
• 4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2-diol
• EN300-1946819
• 2227794-91-2

• Inchi： 1S/C8H7F3O3/c9-8(10,11)7(14)4-1-2-5(12)6(13)3-4/h1-3,7,12-14H/t7-/m0/s1
• InChI Key： WRQNPFOMQOZKLK-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(=C(C=1)O)O)O)(F)F

Computed Properties

• Exact Mass: 208.03472857g/mol
• Monoisotopic Mass: 208.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol

Comprehensive Overview of 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol (CAS No. 2227794-91-2)

4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol, with the CAS number 2227794-91-2, is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a chiral hydroxyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. The compound's stereospecificity (1S configuration) and dihydroxybenzene backbone contribute to its potential applications in drug discovery, particularly in targeting enzymes and receptors with high selectivity.

In recent years, the demand for fluorinated compounds like 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol has surged due to their enhanced metabolic stability and bioavailability. Researchers are exploring its utility in designing next-generation therapeutics for neurodegenerative diseases and metabolic disorders. The compound's CAS no. 2227794-91-2 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Additionally, its chiral purity and solubility properties are critical parameters for industrial-scale synthesis, aligning with the growing focus on green chemistry and sustainable manufacturing.

The compound's trifluoroethyl group is a hotspot for modifications, enabling the development of novel analogs with improved pharmacokinetic profiles. This aligns with current trends in precision medicine, where tailored molecular structures are essential for minimizing off-target effects. Furthermore, its diol functionality allows for versatile derivatization, making it a candidate for bioconjugation in antibody-drug conjugates (ADCs) and prodrug strategies. These applications are frequently discussed in forums and publications, highlighting the compound's interdisciplinary appeal.

From an analytical perspective, 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2-diol poses challenges and opportunities in chromatographic separation and spectroscopic characterization. Advanced techniques like HPLC-MS and NMR are often employed to ensure its purity and stereochemical integrity. The compound's CAS registry (2227794-91-2) serves as a key identifier in patent literature, underscoring its commercial potential. As the pharmaceutical industry shifts toward fragment-based drug design, this compound's modular structure positions it as a promising building block for high-throughput screening.

Environmental and regulatory considerations also play a role in the compound's adoption. Its fluorine content raises questions about ecological persistence, prompting studies on biodegradation pathways. Meanwhile, its non-hazardous classification under current guidelines facilitates its use in academic and industrial labs. The intersection of these factors—synthetic utility, safety profile, and research demand—makes CAS no. 2227794-91-2 a compelling subject for ongoing investigation.